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Compound of Interest

Compound Name: 2-(3-Aminophenoxy)acetamide
CAS No.: 62877-06-9
Cat. No.: B3275720
Get Quote
. J

Executive Summary: Operational Directives

Do not treat this compound as general organic trash. 2-(3-Aminophenoxy)acetamide (CAS:
112522-64-2) combines the hazards of aromatic amines (potential sensitization, aquatic
toxicity) with the regulatory scrutiny of acetamides (suspected carcinogenicity).[1]

» Immediate Action: Segregate all solid and liquid waste containing this compound into
Hazardous Waste (Toxic/lrritant) streams.

» Disposal Method: High-temperature incineration is the only validated method for complete
destruction of the aromatic amide backbone.

o Prohibited: Do not dispose of down the drain. Do not mix with oxidizing agents (e.g., nitric
acid, perchlorates) due to exothermic reaction risks.

Chemical Profile & Hazard Logic

To ensure safe handling, we must understand the molecule's functional architecture. This is not
just "chemical waste"; it is a multi-functional reagent with specific reactivity profiles.
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Functional Group

Hazard Characteristic

Impact on Disposal

Primary Aromatic Amine

(Aniline derivative)

Toxicity & Oxidation: Prone to
oxidation (darkening over
time).[1] Potential skin
sensitizer and

methemoglobinemia inducer.

Must be double-bagged to
prevent dust inhalation.[1]

Segregate from oxidizers.[2]

Acetamide Moiety

Carcinogenicity: Acetamide
(parent structure) is a Group
2B Carcinogen (IARC).[1][2]

Treat as a "Select
Carcinogen."[1] Zero-tolerance

for drain disposal.

Ether Linkage

Stability: The phenoxy ether
bond is chemically stable,

resisting simple hydrolysis.[1]

Requires high-temperature
incineration for breakdown;
chemical deactivation is

inefficient.[1]

Physical Properties (for Waste Characterization)

Note: Values may vary by synthesis lot. Always consult your specific Certificate of Analysis

(CoA).

Property

Value | Characteristic

Operational Note

Physical State

Solid (Powder/Crystalline)

High dust potential; use

localized exhaust (fume hood).

[1]

Darkens upon air exposure

Color Off-white to beige/brown o )
(oxidation of amine).[1]
- ) ) Use compatible solvents for
Solubility DMSO, Methanol, dilute acids ) )
equipment cleaning.[1]
o o ) Incompatible with strong acids
Acidity/Basicity Weak Base (Amine)

(exothermic salt formation).[1]

Detailed Disposal Protocols
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A. Solid Waste (Pure Compound & Contaminated Solids)

Objective: Containment of dust and prevention of leaching.

e Primary Containment: Place the substance or contaminated weighing boats/gloves into a
clear, 4-mil polyethylene bag.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "2-(3-Aminophenoxy)acetamide, Solid"[1]
o Hazards: Check "Toxic" and "Irritant.”

e Secondary Containment: Place the sealed primary bag into the laboratory's dedicated Solid
Toxic Waste drum (usually a wide-mouth HDPE drum).

o Sharps: If needles or glass are contaminated, they must go into a Chemically Contaminated
Sharps container, not the biohazard sharps bin.

B. Liquid Waste (Mother Liquors & Rinsates)

Objective: Segregation from incompatible streams to prevent accidental reactions in the central
waste accumulation area.

e Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol) is compatible with
the waste container (typically HDPE or Glass).

e pH Check: If the waste stream was part of a reaction involving strong acids, neutralize to pH
6-9 before adding to the organic waste carboy. Rationale: Acidic waste mixed with this
amine can precipitate salts, clogging waste lines, or generate heat.[1]

e Segregation:

o ACCEPTABLE: Mixed with Halogenated or Non-Halogenated organic solvents (depending
on the carrier).

o PROHIBITED: Do not mix with Oxidizing Acids (Nitric, Chromic) or Peroxides. The amine
group can react violently or form unstable N-oxides.
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C. Equipment Cleaning (The "Triple Rinse" Rule)

To render glassware "RCRA Empty" (non-hazardous trash):

¢ Rinse 1: Wash with a minimal volume of Methanol or DMSO. Collect this rinsate as
Hazardous Liquid Waste.

» Rinse 2: Repeat solvent wash. Collect as Hazardous Liquid Waste.

¢ Rinse 3: Wash with soap and water. This final aqueous rinse can generally go down the
drain only if no visible residue remains.

Operational Workflow Diagram

The following logic flow ensures decision-making compliance at the point of generation.
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Waste Generation:
2-(3-Aminophenoxy)acetamide

Physical State?

Mother Liquor/Rinsate \ Powder/Gloves/Paper

Liquid / Solution Solid / Contaminated Debris

Contains Oxidizers?
(Nitric Acid, Peroxides)

Double Bag (4-mil Poly)
Label: 'Toxic Solid'

Step 1: Quench/Neutralize Solid Waste Drum

(Separate Container)

(Incineration Stream)

After Neutralization

Identify Carrier Solvent

DCM, Chloroform \Methanol, DMSO, Acetone

Carboy A:

Carboy B:

Halogenated Waste Non-Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-(3-Aminophenoxy)acetamide waste streams to
ensure regulatory compliance and safety.

Regulatory & Emergency Framework
RCRA Compliance (USA)

While 2-(3-Aminophenoxy)acetamide is not explicitly listed with a specific "P" or "U" code, it
must be characterized by the generator.[1]

o Waste Determination: Due to the acetamide and aniline functionalities, the waste exhibits
Toxicity.

 Recommended Coding: If not mixed with listed solvents, label as Non-Regulated Hazardous
Waste (unless your local municipality requires a generic toxic code, e.g., TX-01).[1]

» Destruction: The ultimate disposal facility will utilize Fuel Blending or Incineration to destroy
the organic lattice.

Emergency Spill Procedures

o Evacuate & Ventilate: If a powder spill creates dust, clear the area.
o PPE: Wear nitrile gloves (double layer), lab coat, and N95 respirator (if outside a fume hood).

o Containment: Cover spill with wet paper towels (to suppress dust) or use a dedicated chem-
sorb pillow.

o Cleanup: Scoop material into a waste bag. Wash the surface with a mild detergent solution.
Do not use bleach (hypochlorite can react with amines to form chloramines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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